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Compound of Interest

Compound Name: Octyl 4-Methoxycinnamate

Cat. No.: B1630855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of octyl 4-methoxycinnamate, a widely used organic UVB filter in sunscreens and

other cosmetic formulations. This document details experimental methodologies for the

determination of these properties and presents quantitative data in a structured format for ease

of comparison.

Core Physicochemical Data
Octyl 4-methoxycinnamate, also known as octinoxate, is the ester formed from

methoxycinnamic acid and 2-ethylhexanol. It is a clear, oil-soluble liquid that is effective in

absorbing UVB radiation.[1] The key physicochemical properties are summarized in the table

below.
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Property Value Reference(s)

IUPAC Name
2-ethylhexyl (2E)-3-(4-

methoxyphenyl)prop-2-enoate
[2]

Synonyms

Octinoxate, Ethylhexyl

methoxycinnamate, Parsol

MCX, Uvinul MC80

[2][3]

CAS Number 5466-77-3 [4][5]

Molecular Formula C₁₈H₂₆O₃ [1][4][5][6][7]

Molecular Weight 290.40 g/mol [1][4][5][7]

Appearance
Clear, colorless to pale yellow

viscous liquid
[1][4][5]

Odor Practically odorless [4]

Melting Point < -25 °C [2][5]

Boiling Point 198-200 °C [2][5]

Density 1.009 g/cm³ [5]

Water Solubility
<0.1 g/100 mL at 27 °C

(practically insoluble)
[4][5]

Solubility in Organic Solvents

Soluble in ethanol, methanol,

chloroform, oils, and other

organic solvents

[5][8][9]

UV Absorption Maximum

(λmax)
Approximately 310 nm [2][10]

LogP (Octanol-Water Partition

Coefficient)
5.8 [4]

Experimental Protocols
The following sections detail the methodologies for determining the key physicochemical

properties of octyl 4-methoxycinnamate. These protocols are based on established standard
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methods and research publications.

Determination of Melting Point
The melting point of octyl 4-methoxycinnamate is below standard room temperature. A

standard method for determining the melting point of such liquids is outlined in the United

States Pharmacopeia (USP) <741>, Class Ia.

Protocol:

Sample Preparation: A sample of octyl 4-methoxycinnamate is cooled to a solid state.

Apparatus: A capillary melting point apparatus is used.

Procedure: The solidified sample is introduced into a capillary tube. The apparatus is cooled

to at least 5°C below the expected melting point. The temperature is then increased at a rate

of 1 ± 0.5 °C per minute.

Data Recording: The temperature at which the substance is observed to collapse against the

side of the capillary tube (onset of melting) and the temperature at which the substance

becomes completely liquid are recorded. For octyl 4-methoxycinnamate, this will be a

range below -25 °C.[2][5]

Determination of Boiling Point
The boiling point is determined using a method consistent with the OECD Guideline 103. Given

that octyl 4-methoxycinnamate can decompose at higher temperatures, the determination is

typically performed under reduced pressure.

Protocol:

Apparatus: A dynamic method apparatus, which allows for the determination of vapor

pressure, is suitable. This consists of a boiling flask, a condenser, a pressure measurement

device, and a temperature sensor.

Procedure: A sample of octyl 4-methoxycinnamate is placed in the boiling flask. The

pressure in the apparatus is reduced to a specific value. The sample is heated, and the
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temperature at which it boils is recorded at that pressure. This is repeated for several

pressure points.

Data Analysis: The vapor pressure-temperature data is used to determine the normal boiling

point (the boiling point at 101.325 kPa).

Determination of Density
The density of the viscous liquid octyl 4-methoxycinnamate can be determined using a digital

density meter, following a standard test method such as ASTM D4052.

Protocol:

Apparatus: A digital density meter with an oscillating U-tube is used.

Calibration: The instrument is calibrated using two reference standards of known density,

such as dry air and distilled water.

Procedure: A small volume (approximately 1-2 mL) of octyl 4-methoxycinnamate is

introduced into the sample tube. The instrument measures the change in the oscillation

frequency of the tube caused by the sample's mass.

Data Acquisition: The instrument's software calculates and displays the density of the sample

at the test temperature.

Determination of Water Solubility
The water solubility of octyl 4-methoxycinnamate is determined following the OECD

Guideline 105, which is suitable for substances with low solubility.

Protocol:

Method: The flask method is appropriate for substances with solubility above 10⁻² g/L.

Procedure: An excess amount of octyl 4-methoxycinnamate is added to a flask containing

purified water. The flask is agitated at a constant temperature (e.g., 20 °C) for a sufficient

period to reach equilibrium (typically 24-48 hours).
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Sample Analysis: After equilibrium is reached, the solution is centrifuged or filtered to remove

undissolved substance. The concentration of octyl 4-methoxycinnamate in the aqueous

phase is then determined by a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Determination of Solubility in Organic Solvents
A general shake-flask method can be employed to determine the solubility of octyl 4-
methoxycinnamate in various organic solvents.

Protocol:

Procedure: An excess amount of octyl 4-methoxycinnamate is added to a series of vials,

each containing a known volume of a different organic solvent (e.g., ethanol, methanol,

chloroform).

Equilibration: The vials are sealed and agitated at a constant temperature until equilibrium is

reached.

Analysis: The saturated solutions are filtered, and the concentration of octyl 4-
methoxycinnamate in each solvent is determined using an appropriate analytical technique,

such as UV-Vis spectrophotometry or HPLC.

Determination of UV Absorption Spectrum
The UV absorption spectrum and the maximum absorption wavelength (λmax) are determined

using a UV-Vis spectrophotometer.

Protocol:

Solvent Selection: A suitable solvent that does not absorb in the UV region of interest and in

which octyl 4-methoxycinnamate is soluble is chosen. Methanol is a common choice.

Sample Preparation: A stock solution of octyl 4-methoxycinnamate in the chosen solvent is

prepared at a known concentration (e.g., 0.8 mg/mL). This stock solution is then serially

diluted to prepare a series of solutions with concentrations within the linear range of the

spectrophotometer (e.g., 4-12 µg/mL).
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Measurement: The absorbance of each solution is measured over the UV range (typically

200-400 nm) using the solvent as a blank.

Data Analysis: The wavelength at which the maximum absorbance occurs is identified as the

λmax. A calibration curve of absorbance versus concentration can also be generated.

Visualizations
The following diagrams illustrate key workflows related to octyl 4-methoxycinnamate.

Synthesis of Octyl 4-Methoxycinnamate
A common method for the synthesis of octyl 4-methoxycinnamate is the Heck reaction, which

involves the coupling of an aryl halide with an alkene.
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Reactants

Reaction Conditions
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Caption: Workflow for the synthesis of octyl 4-methoxycinnamate via the Heck reaction.

Analytical Workflow for Quantification in Sunscreen
This diagram outlines the steps for determining the concentration of octyl 4-
methoxycinnamate in a sunscreen formulation using UV-Vis spectrophotometry.
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Sunscreen Sample

Extraction with Solvent (e.g., Methanol)

Filtration

Serial Dilution to Working Concentration

UV-Vis Spectrophotometry (200-400 nm)

Data Analysis (Determine Absorbance at λmax)
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Caption: Analytical workflow for the quantification of octyl 4-methoxycinnamate in a

sunscreen product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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